Methyl 1-(4-chloro-2-fluorobenzoyl)pyrrolidine-2-carboxylate

• IUPAC Name: methyl 1-(4-chloro-2-fluorobenzoyl)pyrrolidine-2-carboxylate
• InChI: InChI=1S/C13H13ClFNO3/c1-19-13(18)11-3-2-6-16(11)12(17)9-5-4-8(14)7-10(9)15/h4-5,7,11H,2-3,6H2,1H3
• InChI Key: ZIDCELQNEINZFN-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1CCCN1C(=O)C2=C(C=C(C=C2)Cl)F
• Molecular Formula: C13H13ClFNO3
• Molecular Weight: 285.70 g/mol

Description

Methyl 1-(4-chloro-2-fluorobenzoyl)pyrrolidine-2-carboxylate, also known as CP-1414, is a novel synthetic compound with potential applications in scientific research. It belongs to the class of pyrrolidine carboxylates and has been shown to have promising effects in various biochemical and physiological processes.

Mechanism of Action

Methyl 1-(4-chloro-2-fluorobenzoyl)pyrrolidine-2-carboxylate is believed to exert its effects by binding to the benzodiazepine site on GABA receptors, which enhances the inhibitory effects of GABA neurotransmission. This results in a decrease in neuronal excitability and an overall calming effect on the central nervous system. Methyl 1-(4-chloro-2-fluorobenzoyl)pyrrolidine-2-carboxylate has also been shown to have affinity for other receptors, including sigma receptors and dopamine receptors, which may contribute to its overall effects.
Biochemical and Physiological Effects:
Methyl 1-(4-chloro-2-fluorobenzoyl)pyrrolidine-2-carboxylate has been shown to have various biochemical and physiological effects, including anxiolytic, anticonvulsant, and sedative effects. It has also been shown to have neuroprotective effects, which may be beneficial in the treatment of neurodegenerative diseases. Methyl 1-(4-chloro-2-fluorobenzoyl)pyrrolidine-2-carboxylate has been shown to have a relatively low toxicity profile and is well-tolerated in animal studies.

Advantages and Limitations for Lab Experiments

One of the advantages of Methyl 1-(4-chloro-2-fluorobenzoyl)pyrrolidine-2-carboxylate is its ability to selectively modulate GABA receptors, which may provide a more targeted approach to treating various neurological disorders. It also has a relatively low toxicity profile, which makes it a promising candidate for further research. However, one of the limitations of Methyl 1-(4-chloro-2-fluorobenzoyl)pyrrolidine-2-carboxylate is its limited availability and high cost, which may hinder its widespread use in research.

Future Directions

There are several future directions for research on Methyl 1-(4-chloro-2-fluorobenzoyl)pyrrolidine-2-carboxylate, including further studies on its mechanism of action, its potential as a therapeutic agent for various neurological disorders, and its effects on other physiological processes. Additionally, further research is needed to optimize the synthesis method for Methyl 1-(4-chloro-2-fluorobenzoyl)pyrrolidine-2-carboxylate, which may lead to increased availability and lower costs. Overall, Methyl 1-(4-chloro-2-fluorobenzoyl)pyrrolidine-2-carboxylate has shown promising potential in various scientific research fields and warrants further investigation.

Synthesis Methods

Methyl 1-(4-chloro-2-fluorobenzoyl)pyrrolidine-2-carboxylate can be synthesized using a multistep process that involves the reaction of 4-chloro-2-fluorobenzoyl chloride with pyrrolidine-2-carboxylic acid, followed by the addition of methyl iodide. The resulting product is then purified using column chromatography to obtain pure Methyl 1-(4-chloro-2-fluorobenzoyl)pyrrolidine-2-carboxylate.

Scientific Research Applications

Methyl 1-(4-chloro-2-fluorobenzoyl)pyrrolidine-2-carboxylate has been shown to have potential applications in various scientific research fields, including neuroscience, pharmacology, and medicinal chemistry. It has been studied for its effects on the central nervous system, specifically its ability to modulate the activity of GABA receptors, which are involved in regulating inhibitory neurotransmission. Methyl 1-(4-chloro-2-fluorobenzoyl)pyrrolidine-2-carboxylate has also been studied for its potential as a therapeutic agent for various diseases, including anxiety, depression, and epilepsy.